2-Ethylhexadecan-1-OL
Cat. No. B8461129
M. Wt: 270.5 g/mol
InChI Key: GKYYOXXPFPRZOQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05059347
Procedure details
2-methyl-1-heptadecanol; 2-ethyl-1-hexadecanol;
Name
Identifiers
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REACTION_CXSMILES
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CC([CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH3:19])CO.C(C(CCCCCCCCCCCCCC)[CH2:23][OH:24])C>>[CH2:12]([CH:11]([CH2:10][CH2:9][CH2:8][CH2:7][CH2:6][CH3:5])[CH2:23][OH:24])[CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH3:19]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC(CO)CCCCCCCCCCCCCCC
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)C(CO)CCCCCCCCCCCCCC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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C(CCCCCCC)C(CO)CCCCCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
